Cas no 121563-65-3 (Uridine,2'-deoxy-2'-fluoro-5-[(1E)-2-iodoethenyl]- (9CI))

• Product Name: Uridine,2'-deoxy-2'-fluoro-5-[(1E)-2-iodoethenyl]- (9CI)
• CAS No: 121563-65-3
• MF: C₁₁H₁₂FIN₂O₅
• MW: 398.126258850098
• CID: 154637
• PubChem ID: 6449933
• Update Time: 2025-04-19

Uridine,2'-deoxy-2'-fluoro-5-[(1E)-2-iodoethenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-2'-fluoro-5-[(1E)-2-iodoethenyl]- (9CI)
• 1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-[(E)-2-iodoethenyl]pyrimidine-2,4-dione
• 5-(2-iodovinyl)-1-(2'-fluoro-2'-deoxyuridine)
• 1-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-5-[(E)-2-iodoethenyl]pyrimidine-2,4(1H,3H)-dione
• 5-(2-Iodovinyl)-1-(2-deoxy-2-fluoro-D-ribofuranosyl)uracil
• IVFRU
• Uridine, 2'-deoxy-2'-fluoro-5-(2-iodoethyenyl)-, (E)-
• CHEMBL1908950
• 121563-65-3
• DTXSID40153302
• 1-(3-Fluoro-4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-(2-iodo-vinyl)-1H-pyrimidine-2,4-dione
• 1-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-[(E)-2-iodovinyl]pyrimidine-2,4-dione
• 5-(2-Iodovinyl)-1-(2/'-fluoro-2/'-deoxyuridine)

• Inchi： 1S/C11H12FIN2O5/c12-7-8(17)6(4-16)20-10(7)15-3-5(1-2-13)9(18)14-11(15)19/h1-3,6-8,10,16-17H,4H2,(H,14,18,19)/b2-1+/t6-,7+,8-,10-/m1/s1
• InChI Key： PZPQPNSQTAMTEX-TUSGKMHUSA-N
• SMILES： I/C=C/C1C(NC(N(C=1)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)F)=O)=O

Computed Properties

• Exact Mass: 397.97750g/mol
• Monoisotopic Mass: 397.97750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.1Ų